Cas no 1080642-31-4 (2-Bromo-5,6-difluorobenzo[d]thiazole)

• Product Name: 2-Bromo-5,6-difluorobenzo[d]thiazole
• CAS No: 1080642-31-4
• MF: C₇H₂BrF₂NS
• MW: 250.063286304474
• CID: 854995
• PubChem ID: 68508131
• Update Time: 2024-03-01

2-Bromo-5,6-difluorobenzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5,6-difluorobenzo[d]thiazole
• 2-Bromo-5,6-difluorobenzo[d]thiazole

• Inchi： 1S/C7H2BrF2NS/c8-7-11-5-1-3(9)4(10)2-6(5)12-7/h1-2H
• InChI Key： ZMKZTKLJDUUHNM-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=C(C(=CC=2S1)F)F

Computed Properties

• Exact Mass: 248.90594g/mol
• Monoisotopic Mass: 248.90594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 3.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles